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Compound of Interest

Compound Name: Awamycin

Cat. No.: B1665855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antitumor antibiotic Awamycin,

covering its initial discovery, detailed physicochemical properties, methodologies for its isolation

and purification from Streptomyces, and its biological activities. This document is intended to

serve as a valuable resource for professionals engaged in natural product discovery, antibiotic

research, and oncology drug development.

Discovery of Awamycin
Awamycin was first isolated from the culture broth of Streptomyces sp. No. 80-217.[1] It was

identified as a member of the quinone indicator group of antibiotics and demonstrated

significant antibacterial and antitumor properties.[1] Further structural analysis has classified

Awamycin as an ansamycin antibiotic.[2][3]

Physicochemical Properties of Awamycin
The fundamental physicochemical characteristics of Awamycin have been determined through

various analytical techniques. These properties are crucial for its identification, purification, and

understanding its mode of action.
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Property Value Source

Molecular Formula C38H49NO12S [1][4]

Molecular Weight 743.9 g/mol [4]

Appearance

Not explicitly stated, but

related compounds are often

crystalline powders.

Solubility

Not explicitly stated, but likely

soluble in organic solvents like

methanol, ethanol, and DMSO,

and poorly soluble in water,

typical for this class of

compounds.

IUPAC Name

methyl

(7Z,18E,20Z)-2,10,12,14,16-

pentahydroxy-4-methoxy-

3,7,9,11,15,17,21-

heptamethyl-25-

methylsulfanyl-6,22,26,28-

tetraoxo-23-

azatricyclo[22.3.1.0⁵,²⁷]octacos

a-1(27),2,4,7,18,20,24-

heptaene-13-carboxylate

[4]

CAS Number 87913-35-7 [2]

Isolation and Purification of Awamycin from
Streptomyces
The isolation of Awamycin from the culture broth of Streptomyces sp. No. 80-217 involves a

multi-step process of fermentation, extraction, and chromatography. The following is a detailed

experimental protocol based on standard methods for isolating secondary metabolites from

Streptomyces.

3.1. Fermentation
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Inoculum Preparation: A pure culture of Streptomyces sp. No. 80-217 is inoculated into a

suitable seed medium (e.g., Tryptic Soy Broth) and incubated at 28-30°C for 48-72 hours on

a rotary shaker to generate a sufficient biomass.[5]

Production Culture: The seed culture is then transferred to a larger production medium.

While the specific medium for Awamycin production is not detailed in the provided results, a

typical medium for Streptomyces fermentation contains a carbon source (e.g., starch,

glucose), a nitrogen source (e.g., casein, soybean meal), and mineral salts (e.g., K2HPO4,

MgSO4).[6][7][8]

Incubation: The production culture is incubated for an extended period, typically 7-10 days,

at 28-30°C with continuous aeration and agitation to maximize the yield of Awamycin.[6][7]

3.2. Extraction and Purification

Harvesting: After fermentation, the culture broth is centrifuged to separate the mycelium from

the supernatant.[6]

Solvent Extraction: The supernatant containing the secreted Awamycin is extracted with an

appropriate organic solvent, such as n-butanol or ethyl acetate.[9] The organic phase is then

concentrated under reduced pressure to yield a crude extract.

Chromatography: The crude extract is subjected to a series of chromatographic steps for

purification:

Silica Gel Column Chromatography: The crude extract is first fractionated on a silica gel

column, eluting with a gradient of solvents (e.g., chloroform-methanol) to separate

compounds based on polarity.[9]

High-Performance Liquid Chromatography (HPLC): Fractions showing biological activity

are further purified by reversed-phase HPLC to obtain pure Awamycin.[9]
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Figure 1: Awamycin Isolation and Purification Workflow
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Figure 1: Awamycin Isolation and Purification Workflow.
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Structural Elucidation
The structure of Awamycin was determined using a combination of spectroscopic techniques.

These methods provide detailed information about the connectivity of atoms and the

stereochemistry of the molecule.

UV-Visible Spectroscopy: To identify the chromophore present in the molecule.

Infrared (IR) Spectroscopy: To determine the presence of functional groups.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR, along with 2D

techniques like COSY and HMBC, were used to establish the carbon-hydrogen framework.

[9]

Mass Spectrometry (MS): To determine the molecular weight and formula.[9]

X-ray Crystallography: This technique was used to determine the absolute configuration of

Awamycin.[3]

Biological Activity of Awamycin
Awamycin exhibits a range of biological activities, most notably its antibacterial and antitumor

effects.

Activity Type Target Observations Source

Antibacterial
Gram-positive

bacteria

Awamycin shows

activity against

various Gram-positive

bacteria.

[1]

Antitumor
Murine tumors (in

vivo)

Demonstrates

antitumor activity in

experimental mouse

models.

[1]

Cytotoxic HeLa cells (in vitro)

Shows direct cytotoxic

activity against HeLa

cancer cells.

[1]
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Biosynthesis of Awamycin
Awamycin belongs to the ansamycin family of antibiotics, which are characterized by a

macrocyclic lactam structure. The biosynthesis of ansamycins typically involves a polyketide

synthase (PKS) pathway. While the specific gene cluster for Awamycin has not been detailed

in the provided search results, a general biosynthetic pathway can be proposed based on

related compounds like Rifamycin.

The biosynthesis is thought to start with a unique starter unit, 3-amino-5-hydroxybenzoic acid

(AHBA), which is then extended by the addition of acetate and propionate units via a Type I

PKS.[10] Subsequent modifications, including oxidations, methylations, and cyclization, lead to

the final Awamycin structure.
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Figure 2: Conceptual Biosynthesis of Ansamycin Core

Shikimate Pathway

3-Amino-5-hydroxybenzoic Acid (AHBA)

Starter Unit Formation

Polyketide Synthase (PKS) Assembly

Initiation

Proansamycin

Cyclization

Post-PKS Tailoring

e.g., Oxidation, Methylation

Awamycin

Malonyl-CoA & Methylmalonyl-CoA

Polyketide Synthase (PKS) Assembly)

Elongation

Click to download full resolution via product page

Figure 2: Conceptual Biosynthesis of Ansamycin Core.
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Awamycin is a potent antitumor and antibacterial agent isolated from Streptomyces sp. No.

80-217. Its complex ansamycin structure, elucidated through extensive spectroscopic analysis,

presents an interesting target for further investigation. The methodologies for its isolation and

purification are well-established, relying on standard fermentation and chromatographic

techniques. The biological activities of Awamycin warrant further research to explore its

therapeutic potential, particularly in the development of new anticancer drugs. This guide

provides a foundational resource for researchers aiming to work with Awamycin or similar

natural products from Streptomyces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1665855#awamycin-discovery-and-isolation-from-
streptomyces]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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